Cas no 1307060-05-4 (3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid)

• Product Name: 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid
• CAS No: 1307060-05-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD15438431
• CID: 5055166
• PubChem ID: 54595211
• Update Time: 2025-05-24

3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-dimethylpropyl)(methyl)carbamoyl]benzoic acid
• NE44135
• 3-[2,2-dimethylpropyl(methyl)carbamoyl]benzoic acid
• Z1258846922
• 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid

• MDL： MFCD15438431
• Inchi： 1S/C14H19NO3/c1-14(2,3)9-15(4)12(16)10-6-5-7-11(8-10)13(17)18/h5-8H,9H2,1-4H3,(H,17,18)
• InChI Key： XTIWPJVLMKVNCX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)N(C)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid

Comprehensive Overview of 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid (CAS No. 1307060-05-4): Properties, Applications, and Industry Insights

3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid (CAS No. 1307060-05-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This carbamoylbenzoic acid derivative exhibits a balanced lipophilic-hydrophilic profile, making it a promising candidate for drug discovery and formulation optimization. The compound's tert-butyl-like side chain contributes to enhanced metabolic stability, a property highly sought after in modern medicinal chemistry.

Recent studies highlight the growing demand for functionalized benzoic acid derivatives like 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid in developing targeted therapies. Researchers are particularly interested in its potential as a molecular scaffold for designing enzyme inhibitors, with computational models suggesting favorable binding affinities for several biological targets. The compound's carbamate functionality offers versatile modification points, allowing medicinal chemists to fine-tune pharmacokinetic properties while maintaining structural integrity.

From a synthetic chemistry perspective, CAS 1307060-05-4 represents an interesting case study in sterically hindered amide formation. The 2,2-dimethylpropyl group introduces significant synthetic challenges that have spurred innovation in coupling reagent development and reaction optimization. These advancements have broader implications for manufacturing complex N-alkyl carboxamides, addressing common industry pain points around yield improvement and byproduct control.

The compound's physicochemical properties warrant special consideration. With calculated logP values suggesting moderate lipophilicity, 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid demonstrates optimal membrane permeability for certain biological applications. Its carboxylic acid moiety provides a handle for salt formation, enabling formulation scientists to address solubility challenges - a critical factor in bioavailability enhancement strategies that dominate current pharmaceutical development discussions.

Analytical characterization of 1307060-05-4 reveals distinctive spectroscopic signatures. The methyl carbamoyl proton appears as a sharp singlet in 1H NMR (δ ~2.8 ppm), while the tertiary butyl protons show characteristic splitting patterns. These markers serve as valuable quality control parameters for manufacturers and research laboratories implementing structure verification protocols - a growing priority in analytical chemistry workflows.

In material science applications, the compound's bulky substituents have shown potential for modifying polymer properties. Early-stage investigations suggest that incorporation of 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid derivatives can influence glass transition temperatures and mechanical strength in specialty polyamides. This aligns with industry trends toward performance-tailored materials for advanced manufacturing applications.

Regulatory considerations for CAS 1307060-05-4 follow standard protocols for carbamate-containing compounds. While not classified as hazardous under current systems, proper handling procedures are recommended due to potential dust irritation. The compound's environmental profile appears favorable based on preliminary biodegradability assessments, though comprehensive ecotoxicological studies remain an active area of investigation - particularly relevant given increasing focus on green chemistry principles.

Supply chain dynamics for this specialty chemical reflect broader market trends. With limited commercial availability, most 3-(2,2-dimethylpropyl)(methyl)carbamoylbenzoic acid is produced through custom synthesis routes. This has prompted interest in developing more scalable production methods, including continuous flow approaches that could address growing research demand while maintaining strict quality standards.

Future research directions likely to shape the compound's applications include exploration of its chiral derivatives (potential for asymmetric synthesis) and investigation of its metal-chelating properties. The carbamoyl-benzoic acid framework may offer untapped potential in catalysis and sensor development, areas experiencing rapid growth across multiple industries. These possibilities position 1307060-05-4 as a molecule worth watching in coming years.

For researchers considering working with this compound, key considerations include solvent selection (shows best solubility in polar aprotic solvents) and storage conditions (recommended desiccated at -20°C for long-term stability). Analytical method development should account for potential rotamer formation in solution, a phenomenon observed with similar N,N-disubstituted carboxamides that can complicate spectral interpretation.